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Introduction

Magurlit granules are a pharmaceutical formulation designed for oral administration, typically
containing a combination of active pharmaceutical ingredients (APIs) including magnesium
citrate, potassium citrate, sodium citrate, and pyridoxine hydrochloride (Vitamin B6). This
formulation is often utilized for the prevention and management of urinary calculi (kidney
stones). The effervescent nature of the granules, upon dissolution in water, provides a
palatable and easily administered dosage form.

These application notes provide a comprehensive overview of a representative formulation of
Magurlit granules, detailed experimental protocols for their preparation via wet granulation,
and a robust framework for conducting stability analysis in accordance with ICH guidelines. The
information presented herein is intended to serve as a practical guide for researchers and
professionals involved in the development and quality control of similar pharmaceutical
products.
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Data Presentation
Table 1: Representative Formulation of Magurlit

Granules

_ Quantity per 5g .
Component Function Justification
Sachet
_ _ Active Pharmaceutical Provides magnesium
Magnesium Citrate ) 400 mg )
Ingredient ions.
) ) Active Pharmaceutical Provides potassium
Potassium Citrate ] 1100 mg ] ]
Ingredient and citrate ions.
] ) Active Pharmaceutical Provides sodium and
Sodium Citrate ) 800 mg ] )
Ingredient citrate ions.
Pyridoxine ) ) o
) Active Pharmaceutical Vitamin supplement.
Hydrochloride , 25 mg
o Ingredient [1]
(Vitamin B6)
Reacts with
Citric Acid Acid Source bicarbonate to
1200 mg
(Anhydrous) (Effervescence) produce
effervescence.
_ Reacts with acid to
) ) Alkali Source
Sodium Bicarbonate 1000 mg produce carbon
(Effervescence) o
dioxide.
) ) Facilitates granule
Povidone (PVP K30) Binder 200 mg )
formation.
Orange Flavor Flavoring Agent 200 mg Improves palatability.
Aspartame Sweetener 75 mg Provides sweetness.

Table 2: Stability Study Protocol and Conditions
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Parameter

Specification

Storage Conditions

Long-term

25°C + 2°C / 60% RH + 5% RH[?]

Intermediate

30°C + 2°C / 65% RH + 5% RH[2]

Accelerated

40°C £ 2°C / 75% RH = 5% RH[2]

Testing Frequency

Long-term

0, 3,6,9, 12, 18, 24, 36 months[2]

Intermediate

0, 3, 6 months

Accelerated

0, 3, 6 months[2]

Packaging

Moisture-impermeable sachets (e.g., aluminum

foil laminate)

ble 3: ~ iteria for Stabil :

Test

Acceptance Criteria

Appearance

White to off-white granules, free from clumping.

Assay of APIs

90.0% - 110.0% of the label claim for each API.

pH of Reconstituted Solution

40-55

Moisture Content

Not more than 0.5% w/w.

Effervescence Time

Complete dissolution within 5 minutes.

Degradation Products

Individual unknown impurity: NMT 0.2%Total
impurities: NMT 1.0%

Experimental Protocols

Protocol 1: Formulation of Magurlit Granules by Wet

Granulation
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Objective: To prepare effervescent granules containing magnesium citrate, potassium citrate,
sodium citrate, and pyridoxine hydrochloride using a wet granulation technique.

Materials and Equipment:

e Magnesium Citrate, Potassium Citrate, Sodium Citrate, Pyridoxine HCI, Citric Acid, Sodium
Bicarbonate, Povidone (PVP K30), Orange Flavor, Aspartame.

» Planetary mixer or high-shear granulator.
e Fluid bed dryer or tray dryer.

e Sieves (e.g., 16 mesh and 20 mesh).

e Blender.

e Sachet filling machine.

Procedure:

Sieving: Pass all active pharmaceutical ingredients and excipients (except the binder)
through a 20-mesh sieve to ensure uniformity and remove any lumps.

o Dry Mixing: Transfer the sieved powders into a planetary mixer or the bowl of a high-shear
granulator. Mix for 15 minutes to achieve a homogenous blend.

e Binder Preparation: Prepare the granulating fluid by dissolving Povidone (PVP K30) in a
suitable volume of purified water or ethanol.

o Wet Granulation: Slowly add the binder solution to the powder blend under continuous
mixing. Continue mixing until a suitable wet mass with a dough-like consistency is formed.[3]

[4]
o Wet Milling: Pass the wet mass through a 16-mesh sieve to form coarse granules.

e Drying: Dry the wet granules in a fluid bed dryer at an inlet temperature of 50-60°C until the
moisture content is below 0.5%. Alternatively, a tray dryer can be used at a similar
temperature.[5]
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» Dry Milling: Pass the dried granules through a 20-mesh sieve to obtain uniform granule size.

» Final Blending: Add the sieved orange flavor and aspartame to the dried granules and blend
for 5 minutes in a suitable blender.

o Packaging: Fill the final granule blend into pre-weighed, moisture-impermeable sachets.

Protocol 2: Stability Analysis of Magurlit Granules

Objective: To evaluate the stability of Magurlit granules under specified storage conditions over
a defined period.

Methodology:

o Sample Preparation: Prepare multiple batches of Magurlit granules as per Protocol 1 and
package them in the final proposed packaging.

o Storage: Place the packaged samples in stability chambers maintained at the conditions
specified in Table 2.[2]

o Testing: At each time point indicated in Table 2, withdraw samples and perform the following
tests as per the established and validated analytical methods.

o Appearance: Visually inspect the granules for any changes in color, texture, or for the
presence of clumps.

o Assay of APIs (HPLC Method):

» Principle: A stability-indicating High-Performance Liquid Chromatography (HPLC)
method should be developed and validated for the simultaneous quantification of
magnesium citrate, potassium citrate, sodium citrate, and pyridoxine hydrochloride.[6][7]
[8][9] Due to the different properties of the analytes (organic molecule vs. inorganic
salts), a combination of methods might be necessary. For instance, pyridoxine HCI can
be quantified using a C18 column with a UV detector, while the citrate salts might
require ion chromatography or a different HPLC method with a conductivity detector.

» Proposed HPLC Method for Pyridoxine HCI:

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1227794/docs?utm_src=pdf-body#application-notes-and-protocols-formulation-and-stability-analysis-of-magurlit-granules
https://www.benchchem.com/product/b1227794/docs?utm_src=pdf-body#application-notes-and-protocols-formulation-and-stability-analysis-of-magurlit-granules
https://www.benchchem.com/product/b1227794/docs?utm_src=pdf-body#application-notes-and-protocols-formulation-and-stability-analysis-of-magurlit-granules
https://amsbiopharma.com/ich-guidelines-drug-stability-testing/
https://rjptonline.org/AbstractView.aspx?PID=2023-16-10-13
https://africanjournalofbiomedicalresearch.com/index.php/AJBR/article/view/7581
https://wjarr.com/sites/default/files/WJARR-2020-0427.pdf
https://www.jchps.com/issues/Volume%208_Issue%202/jchps%208(2)%2016%20elsadig%20r2%20239-245.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Column: C18 (250 mm x 4.6 mm, 5 pm).

Mobile Phase: A gradient of phosphate buffer and acetonitrile.

Flow Rate: 1.0 mL/min.

Detection: UV at 291 nm.

» Proposed Method for Citrate Salts (lon Chromatography):
= Column: Anion-exchange column.
» Mobile Phase: Sodium hydroxide gradient.
» Detection: Suppressed conductivity detection.

» Validation: The analytical methods must be validated according to ICH Q2(R1)
guidelines for specificity, linearity, range, accuracy, precision, and robustness.

o pH of Reconstituted Solution: Dissolve the contents of one sachet in 200 mL of purified
water and measure the pH using a calibrated pH meter.

o Moisture Content: Determine the water content using the Karl Fischer titration method.

o Effervescence Time: Place the contents of one sachet into a beaker containing 200 mL of
water at 20-25°C. Record the time taken for the effervescence to cease and for the
granules to dissolve completely.

o Degradation Products: Analyze the samples using the validated stability-indicating HPLC
method(s) to identify and quantify any degradation products.

Protocol 3: Forced Degradation Studies

Objective: To identify potential degradation products and establish the intrinsic stability of the
drug product. This study is crucial for the development and validation of a stability-indicating
analytical method.[10][11]

Procedure: Expose the Magurlit granules to the following stress conditions:
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e Acid Hydrolysis: Reflux in 0.1 N HCI at 60°C for 2 hours.

e Base Hydrolysis: Reflux in 0.1 N NaOH at 60°C for 2 hours.

o Oxidative Degradation: Treat with 3% H202 at room temperature for 24 hours.
o Thermal Degradation: Expose to dry heat at 80°C for 48 hours.

» Photostability: Expose to light providing an overall illumination of not less than 1.2 million lux
hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square
meter, as per ICH Q1B guidelines.[2]

After exposure, analyze the stressed samples using the developed HPLC method to assess for
degradation and to ensure that the degradation products are well-resolved from the parent
peaks.

Mandatory Visualization
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Caption: Workflow for the formulation of Magurlit granules.
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Caption: Workflow for the stability analysis of Magurlit granules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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